Cas no 383-61-9 (Ethyl Dichlorofluoroacetate)

• Product Name: Ethyl Dichlorofluoroacetate
• CAS No: 383-61-9
• MF: C₄H₅Cl₂FO₂
• MW: 174.985703229904
• CID: 318743
• PubChem ID: 3013869
• Update Time: 2025-11-02

Ethyl Dichlorofluoroacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2-dichloro-2-fluoro-, ethyl ester
• ethyl 2,2-dichloro-2-fluoroacetate
• ETHYL DICHLOROFLUOROACETATE
• 2,2-dichloro-2-fluoroacetic acid ethyl ester
• Dichlor-fluor-essigsaeure-aethylester
• dichloro-fluoro-acetic acid ethyl ester
• EINECS 206-849-5
• Fluor-dichlor-essigsaeure-aethylester
• methyl dichlorofluoroacetate
• 822G3H96E5
• NS00041474
• 383-61-9
• MFCD00013664
• SCHEMBL2420080
• DTXSID10191670
• Ethyldichlorofluoroacetate
• FT-0626179
• A824120
• ACETIC ACID, 2,2-DICHLORO-2-FLUORO-, ETHYL ESTER
• UNII-822G3H96E5
• MS-20259
• AKOS006229876
• BBL101674
• DB-049271
• STL555470
• PPQCNDDNRAEPNU-UHFFFAOYSA-N
• DTXCID50114161
• ethyl dichloro(fluoro)acetate
• Ethyl Dichlorofluoroacetate

• Inchi： 1S/C4H5Cl2FO2/c1-2-9-3(8)4(5,6)7/h2H2,1H3
• InChI Key： PPQCNDDNRAEPNU-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC)(F)Cl

Computed Properties

• Exact Mass: 173.96500
• Monoisotopic Mass: 173.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.307 g/cm3 (30 ºC)
• Boiling Point: 130-132 ºC
• Flash Point: 46.5±15.1 ºC,
• Refractive Index: 1.4002 (589.3 nm 30 ºC)
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.65040

Ethyl Dichlorofluoroacetate Security Information

• Safety Instruction： S16-S26-S36/37/39-S45
• Risk Phrases：R11; R34
• Safety Term：S16;S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on Ethyl Dichlorofluoroacetate

Ethyl Dichlorofluoroacetate (CAS No. 383-61-9): Properties, Applications, and Market Insights

Ethyl Dichlorofluoroacetate (CAS No. 383-61-9) is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. This ester derivative of dichlorofluoroacetic acid is known for its unique reactivity, making it a valuable intermediate in modern synthetic chemistry. With the growing demand for fluorinated compounds in drug development and crop protection, understanding the properties and uses of Ethyl Dichlorofluoroacetate has become increasingly important for researchers and industry professionals.

The molecular structure of Ethyl Dichlorofluoroacetate combines the reactivity of an ester group with the electronic effects of chlorine and fluorine atoms. This combination creates a versatile building block for synthesizing complex molecules. Recent trends in green chemistry have sparked interest in optimizing the production processes for such fluorinated esters, with many researchers exploring more sustainable synthetic routes. The compound's boiling point, solubility characteristics, and stability make it particularly useful in controlled reactions where precise selectivity is required.

In pharmaceutical applications, Ethyl Dichlorofluoroacetate 383-61-9 serves as a key intermediate for introducing the dichlorofluoroacetyl moiety into target molecules. This structural feature is increasingly valuable in drug design, particularly for compounds targeting neurological disorders and metabolic diseases. The pharmaceutical industry's growing focus on fluorine-containing drugs (which now represent about 20-30% of all new drug candidates) has significantly increased the relevance of this chemical intermediate. Researchers are particularly interested in its potential for creating novel fluoro-containing heterocycles that show promise in various therapeutic areas.

The agrochemical sector utilizes Ethyl Dichlorofluoroacetate CAS 383-61-9 in the synthesis of advanced crop protection agents. Fluorine-containing pesticides often demonstrate improved efficacy, selectivity, and environmental profiles compared to their non-fluorinated counterparts. As global agriculture faces challenges from pesticide resistance and stricter environmental regulations, the demand for innovative fluorinated active ingredients continues to rise. This compound's ability to introduce both fluorine and chlorine atoms makes it particularly valuable for developing next-generation agrochemical intermediates with enhanced properties.

From a synthetic chemistry perspective, Ethyl Dichlorofluoroacetate offers several advantages. The electron-withdrawing effects of the dichlorofluoro group activate adjacent reaction sites, facilitating various nucleophilic substitutions and condensation reactions. Recent publications have highlighted its use in innovative synthetic methodologies, including cascade reactions and multicomponent couplings. These developments align with current trends in atom-economical synthesis and the pharmaceutical industry's push for more efficient synthetic routes to complex molecules.

The market dynamics for Ethyl Dichlorofluoroacetate 383-61-9 reflect broader trends in specialty chemicals. With Asia emerging as a major production hub for fluorinated compounds, supply chain considerations have become increasingly important for global buyers. Quality control parameters such as purity levels (typically ≥98% for most applications), moisture content, and storage stability are critical factors influencing procurement decisions. The compound's global market size has shown steady growth, driven by expanding applications in both established and emerging markets.

Handling and storage of Ethyl Dichlorofluoroacetate require standard precautions for organic esters. Proper container materials (typically glass or certain plastics), temperature control, and protection from moisture are essential for maintaining product quality. While not classified as highly hazardous, appropriate laboratory safety measures should always be followed when working with this chemical, including the use of personal protective equipment and adequate ventilation. These considerations are particularly important given the increasing focus on workplace safety standards across the chemical industry.

Analytical characterization of Ethyl Dichlorofluoroacetate CAS No. 383-61-9 typically involves techniques such as GC-MS, NMR (particularly ¹⁹F NMR for fluorine detection), and HPLC for purity assessment. Recent advances in analytical instrumentation have improved the ability to detect and quantify trace impurities, which is crucial for applications requiring high-purity materials. The compound's spectroscopic properties and chromatographic behavior are well-documented in the literature, facilitating quality control in both research and industrial settings.

Future prospects for Ethyl Dichlorofluoroacetate appear promising, with several growth drivers in play. The continued expansion of fluorinated pharmaceuticals, coupled with innovations in agrochemical formulations, suggests sustained demand for this intermediate. Additionally, ongoing research into new applications for fluoro-organic compounds in materials science and electronics may create additional opportunities. As synthetic methodologies evolve to become more efficient and sustainable, the role of well-characterized intermediates like Ethyl Dichlorofluoroacetate 383-61-9 will likely become even more significant in advanced chemical synthesis.

For researchers and manufacturers working with Ethyl Dichlorofluoroacetate, staying informed about the latest synthetic applications and process improvements is essential. The compound's versatility and the growing importance of fluorinated compounds across multiple industries make it a valuable tool in modern chemical research and production. As the chemical industry continues to emphasize sustainable practices and innovative solutions, intermediates like Ethyl Dichlorofluoroacetate CAS 383-61-9 will play a crucial role in developing the next generation of specialty chemicals and pharmaceutical ingredients.